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Compound of Interest

Compound Name: Ec-17

Cat. No.: B569181 Get Quote

The responsible disposal of laboratory chemicals is paramount for ensuring the safety of

personnel and the protection of the environment. This document provides essential guidance

on the proper disposal procedures for the chemical designated as EC-17. Adherence to these

protocols is critical for maintaining a safe and compliant laboratory setting.

For the proper disposal of any chemical, including EC-17, it is crucial to first understand its

physical and chemical properties. This information will determine the appropriate disposal route

and necessary precautions.

EC-17 Waste Characterization Result

Physical State (e.g., Solid, Liquid, Gas)

pH

Flammability (e.g., Flammable, Not Flammable)

Reactivity (e.g., Water-reactive, Air-reactive, Stable)

Toxicity (e.g., Acutely Toxic, Carcinogenic, Mutagenic)

Solubility in Water (e.g., Soluble, Insoluble)

General Quantitative Disposal Guidelines
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The following table summarizes general quantitative guidelines for the disposal of chemical

waste, which should be considered for EC-17 once its properties are determined.

Parameter Guideline Citation

pH for Drain Disposal Between 5.0 and 12.5 [1]

Maximum Quantity for Drain

Disposal

A few hundred grams or

milliliters per day
[2]

Satellite Accumulation Area

(SAA) Time Limit (Partial)

Up to one (1) year for partially

filled containers
[1]

SAA Time Limit (Full)
Within three (3) days after the

container becomes full
[1]

Maximum Quantity in SAA
Up to 55 gallons of any

individual hazardous waste
[3]

Experimental Protocols for Waste Characterization
To ensure the safe disposal of EC-17, a thorough characterization of its waste stream is

necessary. The following are general experimental protocols to determine the key properties of

EC-17 waste.

1. Determination of pH (for aqueous solutions)

Objective: To determine the corrosivity of the EC-17 waste.

Methodology:

Calibrate a pH meter using standard buffer solutions (pH 4, 7, and 10).

Take a representative sample of the EC-17 liquid waste.

Immerse the pH probe in the sample and record the stable reading.

Clean the pH probe thoroughly after use.

2. Assessment of Flammability
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Objective: To determine if the EC-17 waste is a fire hazard.

Methodology (Flash Point Test - Closed Cup Method):

Place a sample of the liquid EC-17 waste into the test cup of a closed-cup flash point

tester.

Close the lid and slowly heat the sample at a specified rate.

At regular temperature intervals, apply an ignition source to the vapor space above the

liquid.

The flash point is the lowest temperature at which the vapors ignite.

3. Evaluation of Reactivity

Objective: To identify any hazardous reactions of EC-17 waste.

Methodology:

Water Reactivity: Cautiously add a small, controlled amount of the EC-17 waste to water in

a fume hood. Observe for any vigorous reaction, gas evolution, or temperature increase.

Air Reactivity: Expose a small sample of the EC-17 waste to the air in a controlled

environment. Observe for any signs of spontaneous ignition or degradation.

Reactivity with other chemicals: Based on the known or suspected chemical class of EC-
17, conduct small-scale compatibility tests with other waste streams before bulk mixing.

Always segregate incompatible wastes.[1]

EC-17 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of EC-17.
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Waste Generation & Characterization
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On-site Management & Disposal Route
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Caption: Workflow for the safe disposal of EC-17 waste.
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Step-by-Step Disposal Procedures for EC-17
1. Waste Segregation and Containment

Segregation: Do not mix EC-17 waste with other chemical waste streams unless they are

known to be compatible. Store acids and bases separately.[1] Keep oxidizing agents

separate from reducing agents and organic compounds.[1]

Container Selection: Use a container that is compatible with EC-17. The container must be in

good condition, with no leaks or rust, and have a secure, screw-on cap.[1][3] If the original

container is used, ensure the label is not defaced.[4]

Container Filling: Do not overfill the container. Leave at least one inch of headspace to allow

for expansion.[1]

Secondary Containment: Place the waste container in a secondary container, such as a lab

tray, to contain any potential leaks or spills. The secondary container should be chemically

compatible and capable of holding 110% of the volume of the primary container.[3]

2. Labeling

Clearly label the waste container with the words "Hazardous Waste".[5]

The label must also include the full chemical name (EC-17 and its components, if a mixture),

the date accumulation started, and the specific hazards (e.g., flammable, corrosive, toxic).

3. Storage

Store the contained and labeled EC-17 waste in a designated Satellite Accumulation Area

(SAA).[1]

Keep the waste container closed except when adding waste.[3]

Ensure the SAA is inspected weekly for any signs of leakage.[1]

4. Disposal
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Drain Disposal (Aqueous, Non-Hazardous Only): If EC-17 is an aqueous solution and has

been characterized as non-hazardous with a pH between 5.0 and 12.5, it may be eligible for

drain disposal in small quantities.[1][2] Always flush with plenty of water. Consult your

institution's specific guidelines before proceeding.

Hazardous Waste Pickup: For all other forms of EC-17 waste (including solids, organic

solvents, and hazardous aqueous solutions), arrange for disposal through your institution's

Environmental Health & Safety (EH&S) department.[3]

Request a hazardous waste collection before the time or quantity limits for your SAA are

reached.[3]

Ensure all paperwork is completed as required by your institution.

5. Empty Containers

Empty containers that held EC-17 must be triple-rinsed with a suitable solvent.[5]

If the EC-17 was acutely toxic, the rinsate must be collected and treated as hazardous

waste.[5]

After proper rinsing, the container may be disposed of in the regular trash or reused for

compatible waste after relabeling.[5]

By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of EC-17, fostering a secure laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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